Cas no 143112-51-0 ((R)-(-)-NBD-APY)
(R)-(-)-NBD-APY structure
Product Name:(R)-(-)-NBD-APY
CAS No:143112-51-0
MF:C10H11N5O3
MW:249.226041078568
MDL:MFCD00191510
CID:108152
PubChem ID:87563180
Update Time:2025-04-18
(R)-(-)-NBD-APY Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinamine,1-(7-nitro-2,1,3-benzoxadiazol-4-yl)-, (3R)-
- (R)-(-)-4-Nitro-7-(3-aminopyrrolidin-1-yl)benzofurazan
- (R)-(-)-nbd-apy
- (3R)-1-(4-nitro-2,1,3-benzoxadiazol-7-yl)pyrrolidin-3-amine
- (R)-(-)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
- (R)-(-)-1-(7-Nitro-4-benzofurazanyl)-3-pyrrolidinamine
- (R)-(-)-4-(3-Aminopyrrolidino)-7-nitrobenzofurazan
- (r)-4-nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole
- (3R)-1-(7-Nitro-2,1,3-benzoxadiazol-4-yl)pyrrolidin-3-amine
- MFCD00191510
- (R)-1-(7-Nitrobenzo[c][1,2,5]oxadiazol-4-yl)pyrrolidin-3-amine
- (R)-(-)-NBD-APY [=(R)-(-)-4-NITRO-7-(3-AMINOPYRROLIDIN-1-YL)-2,1,3-BENZOXADIAZOLE]
- CS-0337274
- D88579
- 143112-51-0
- DTXSID10576807
- SCHEMBL3034016
- A5563
- QSDDQXROWUJAJX-ZCFIWIBFSA-N
- (R)-(-)-NBD-APY
-
- MDL: MFCD00191510
- Inchi: 1S/C10H11N5O3/c11-6-3-4-14(5-6)7-1-2-8(15(16)17)10-9(7)12-18-13-10/h1-2,6H,3-5,11H2/t6-/m1/s1
- InChI Key: QSDDQXROWUJAJX-ZCFIWIBFSA-N
- SMILES: O1N=C2C(=CC=C(C2=N1)N1CC[C@H](C1)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 249.08600
- Monoisotopic Mass: 249.08618923g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 114
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
Experimental Properties
- Color/Form: Red powder
- Melting Point: ~190 °C (dec.)
- PSA: 114.00000
- LogP: 1.95690
- Solubility: Not determined
(R)-(-)-NBD-APY Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26
- FLUKA BRAND F CODES:9
-
Hazardous Material Identification:
- Safety Term:S26-36
- Risk Phrases:R36/37/38
(R)-(-)-NBD-APY Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N381263-1mg |
(R)-(-)-NBD-APY |
143112-51-0 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N381263-2mg |
(R)-(-)-NBD-APY |
143112-51-0 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N381263-10mg |
(R)-(-)-NBD-APY |
143112-51-0 | 10mg |
$ 160.00 | 2022-06-03 | ||
| abcr | AB144772-100 mg |
(R)-(-)-NBD-APy [=(R)-(-)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole]; . |
143112-51-0 | 100mg |
€237.10 | 2023-05-09 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A5563-100MG |
(R)-(-)-NBD-APy [=(R)-(-)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole] [HPLC Labeling Reagent for e.e. Determination] |
143112-51-0 | >98.0%(HPLC) | 100mg |
¥1790.00 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R160857-100MG |
(R)-(-)-NBD-APY |
143112-51-0 | >98.0%(HPLC) | 100mg |
¥2265.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R160857-10mg |
(R)-(-)-NBD-APY |
143112-51-0 | >98.0%(HPLC) | 10mg |
¥370.90 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R869823-50mg |
(R)-(-)-NBD-APy [=(R)-(-)-4-Nitro-7-(3-aminopyrrolidin-1-yl)-2,1,3-benzoxadiazole] |
143112-51-0 | 98% | 50mg |
1,256.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A5563-100mg |
(R)-(-)-NBD-APY |
143112-51-0 | 98.0%(LC) | 100mg |
¥1790.0 | 2022-05-30 | |
| eNovation Chemicals LLC | Y1240533-50mg |
(R)-(-)-NBD-APY |
143112-51-0 | 98% | 50mg |
$235 | 2024-06-07 |
(R)-(-)-NBD-APY Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
143112-51-0 ((R)-(-)-NBD-APY) Related Products
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- 61785-76-0(2,1,3-Benzoxadiazole, 4,4'-(1,4-piperazinediyl)bis[7-nitro-)
- 163927-29-5((R)-(-)-NBD-Py-NCS=(R)-(-)-4-(3-Isothiocyanatopyrrolidin-1-yl)-7-nitro-2,1,3-benzoxadiazole)
- 163927-30-8(4-[(3S)-3-Isothiocyanatopyrrolidin-1-yl]-7-nitro-2,1,3-benzoxadiazole)
- 139332-66-4(4-Nitro-7-(piperazin-1-yl)benzoc1,2,5oxadiazole)
- 117056-66-3(2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro-)
- 528877-40-9(1,2-Ethanediamine,N,N,N'-trimethyl-N'-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)
- 65427-79-4(1,3-Propanediamine, N,N-diethyl-N'-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)
- 65462-11-5(2,1,3-Benzoxadiazole,4-nitro-7-(4-phenyl-1-piperazinyl)-)
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